Cas no 18102-30-2 (2-Methoxy-3-methylaniline)

• Product Name: 2-Methoxy-3-methylaniline
• CAS No: 18102-30-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD12547890
• CID: 122772
• PubChem ID: 12377254
• Update Time: 2025-06-15

2-Methoxy-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-methylaniline
• Benzenamine,2-methoxy-3-methyl-
• 2Amino-6-Methylanisole
• 2-Methoxy-3-methyl-anilin
• 2-methoxy-3-methyl-aniline
• 2-Metossi-3-metil-anilina
• 3-Amino-2-methoxy-1-methyl-benzol
• 3-Amino-2-methoxy-toluol
• 6-Amino-o-kresol-methylaether
• Benzenamine,2-methoxy-3-methyl
• CS-0153684
• SY275271
• 18102-30-2
• Benzenamine, 2-methoxy-3-methyl-
• MFCD12547890
• 3-Amino-2-methoxytoluene
• D94564
• AKOS006346340
• DTXSID20495171
• FS-4971
• SCHEMBL1709964
• 2-Amino-6-methylanisole
• A853767
• DB-217415
• DB-031879
• Amino Dihexyltrimethylammonium Bromide Hydrobromide
• 2-Methoxy-3-methylbenzenamine; 2-Methoxy-3-methylaniline; 3-Amino-2-methoxytoluene; 3-Methyl-2-methoxyaniline; 3-Methyl-o-anisidine;

• MDL： MFCD12547890
• Inchi： 1S/C8H11NO/c1-6-4-3-5-7(9)8(6)10-2/h3-5H,9H2,1-2H3
• InChI Key： FMLJHAHJVYPRAV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.16700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Methoxy-3-methylaniline

Comprehensive Guide to 2-Methoxy-3-methylaniline (CAS No. 18102-30-2): Properties, Applications, and Industry Insights

2-Methoxy-3-methylaniline, identified by its CAS number 18102-30-2, is a specialized organic compound widely utilized in pharmaceuticals, agrochemicals, and dye synthesis. This aromatic amine, featuring a methoxy and methyl substituent on the benzene ring, exhibits unique chemical properties that make it valuable for advanced synthetic applications. In recent years, its role in green chemistry and sustainable manufacturing has garnered significant attention, aligning with global trends toward eco-friendly industrial processes.

The molecular structure of 2-Methoxy-3-methylaniline (C₈H₁₁NO) combines reactivity with stability, enabling its use as a key intermediate in pharmaceutical intermediates and specialty chemicals. Researchers frequently explore its potential in catalysis and material science, particularly for developing high-performance polymers. A surge in searches for "biodegradable aniline derivatives" and "non-toxic aromatic amines" reflects growing industry interest in safer alternatives, where this compound shows promise.

From a technical perspective, 18102-30-2 demonstrates excellent solubility in organic solvents like ethanol and acetone, facilitating its integration into multi-step synthesis workflows. Its melting point (typically 40–45°C) and boiling point (approximately 240°C) make it suitable for controlled reactions under moderate conditions. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing quality concerns raised in forums discussing "analytical methods for amine compounds".

Innovative applications of 2-Methoxy-3-methylaniline extend to electronic materials, where its electron-donating groups contribute to charge transport properties in organic semiconductors. This aligns with the booming demand for "organic electronics raw materials" in search queries. Furthermore, its derivatives are investigated for photovoltaic applications, responding to the solar energy sector's need for novel light-absorbing components.

Safety and handling protocols for CAS 18102-30-2 emphasize standard laboratory precautions, including proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its storage recommendations (cool, dry conditions away from oxidizers) frequently appear in "chemical storage best practices" discussions. The compound's stability profile makes it preferable for small-scale research and industrial batch production alike.

Market trends indicate rising demand for 2-Methoxy-3-methylaniline in Asia-Pacific regions, driven by expansions in pharmaceutical manufacturing and specialty chemical sectors. Suppliers increasingly highlight "high-purity aniline derivatives" in product listings, catering to stringent quality requirements from end-users. Recent patents involving this compound focus on energy-efficient synthesis routes, addressing sustainability concerns prevalent in chemical industry dialogues.

Environmental considerations for 18102-30-2 include biodegradability studies and waste treatment methodologies, topics frequently searched alongside "green chemistry metrics". The compound's moderate persistence in aquatic systems has prompted research into advanced oxidation processes for wastewater treatment—a hot topic in environmental science circles.

For researchers exploring structure-activity relationships, 2-Methoxy-3-methylaniline serves as a versatile scaffold. Its modified versions appear in studies about bioactive molecules, particularly in medicinal chemistry investigations targeting "selective enzyme inhibitors". This versatility explains its persistent relevance in academic literature and industrial R&D portfolios.

Quality standards for CAS No. 18102-30-2 typically specify ≥98% purity, with chromatography-grade variants available for sensitive applications. Analytical certificates often include data on residual solvents and heavy metal content, parameters highly scrutinized in current "chemical quality control" discussions. The compound's shelf life (generally 2–3 years under proper storage) makes it practical for inventory management.

Emerging applications in flavor and fragrance industries leverage the compound's aromatic characteristics, though this remains a niche use. More prominently, its role in developing liquid crystal materials connects to display technology advancements—a sector generating substantial "advanced material synthesis" search volume. This dual applicability across traditional and high-tech sectors underscores its chemical versatility.

Supply chain dynamics for 2-Methoxy-3-methylaniline reflect broader trends in fine chemical distribution, with emphasis on reliable logistics for temperature-sensitive chemicals. Procurement specialists often search for "bulk aniline derivatives suppliers" alongside technical specifications, highlighting the intersection of commerce and chemistry in this market segment.

Future research directions for 18102-30-2 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry—areas generating academic interest. The compound's balanced lipophilicity also makes it relevant to drug delivery system studies, particularly in formulations requiring controlled release mechanisms.